![molecular formula C9H12O B158103 2,5-Dimethylanisole CAS No. 1706-11-2](/img/structure/B158103.png)
2,5-Dimethylanisole
Overview
Description
2,5-Dimethylanisole is an organic compound with the chemical formula C9H12O . It is a colorless liquid and acts as a photoexcited donor . It undergoes different non-radiative transitions in the presence of the acceptor 2-nitrofluorene in an ethanol rigid glassy matrix at 77K .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the chemical formula C9H12O . More detailed structural information can be obtained from a 2D Mol file or a computed 3D SD file .
Chemical Reactions Analysis
This compound has been used to investigate the temperature dependence of spin-rotational relaxation rate of methyl C-13 in 2, 5-dimethylaniline .
Physical And Chemical Properties Analysis
This compound is a colorless liquid . It has a molecular weight of 136.19 g/mol . It has a computed XLogP3 value of 2.4, indicating its lipophilicity . It has no hydrogen bond donors, one hydrogen bond acceptor, and one rotatable bond . Its exact mass and monoisotopic mass are 136.088815002 g/mol . Its topological polar surface area is 9.2 Ų .
Scientific Research Applications
Molecular Structure Analysis
The structural properties of dimethylanisole derivatives have been explored through multidisciplinary approaches like gas phase rotational spectroscopy and X-ray diffraction. These studies provide insights into the conformations and internal rotations of methyl groups in molecules like 2,3-dimethylanisole, contributing to a deeper understanding of their molecular behavior (Ferres et al., 2018).
Polymer Synthesis and Applications
2,5-Dimethylanisole has been used in the synthesis of polymers like poly(2,5-dimethylaniline). These polymers demonstrate significant stability and useful properties, such as corrosion inhibition in metals, making them valuable in industrial applications (Shinde et al., 2006).
Photoreactive Compounds
Compounds like 2,5-dimethylphenacyl carbamate, derived from dimethylanisole, have been developed as photoremovable protecting groups for amines and amino acids. These compounds are useful in biochemical and organic synthesis due to their ability to release functional groups upon light exposure (Kammari et al., 2007).
Biofuel Research
Research has also been conducted on derivatives of dimethylanisole, such as 2,5-dimethylfuran (2,5-DMF), for their potential as biofuels. Studies focus on the pyrolysis and oxidation of 2,5-DMF, assessing its suitability as a fuel or additive in automotive applications (Alexandrino et al., 2015).
Electronic and Optical Properties
Dimethylanisole derivatives have been studied for their electronic structures and spectral properties, especially in the context of dye sensitizers for solar cell applications. These studies involve a combination of experimental and theoretical work, contributing to the development of efficient solar energy technologies (Mathiyalagan et al., 2021).
Mechanism of Action
Safety and Hazards
2,5-Dimethylanisole is a combustible liquid . It should be kept away from heat, sparks, open flames, and hot surfaces . It should be stored in a well-ventilated place and kept cool . In case of fire, CO2, dry chemical, or foam should be used for extinction . Personal protective equipment should be worn when handling this chemical . Contact with skin, eyes, or clothing should be avoided, and inhalation or ingestion should be prevented .
properties
IUPAC Name |
2-methoxy-1,4-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-7-4-5-8(2)9(6-7)10-3/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJZAUIVYZWPNAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20168893 | |
Record name | 2,5-Dimethylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20168893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1706-11-2 | |
Record name | 2-Methoxy-1,4-dimethylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1706-11-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,5-Dimethylanisole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001706112 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Dimethylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20168893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethylanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.403 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,5-DIMETHYLANISOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RH47BOM48G | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the position of methyl groups on the aromatic ring of 2,5-dimethylanisole affect its NMR properties?
A1: Research using Carbon-13 Nuclear Magnetic Resonance (NMR) spectroscopy revealed that the position of methyl groups on the aromatic ring of this compound significantly influences the spin-rotational relaxation rate of the methyl carbon-13 atoms []. This effect is observed when comparing the temperature dependence of relaxation rates for methyl groups at the ortho and meta positions. The study suggests that the modified Burke-Chan model can accurately describe these differences, unlike the original model. You can find more details in this .
Q2: Can this compound be used as a starting material for the synthesis of more complex molecules?
A2: Yes, this compound serves as a valuable starting material in organic synthesis []. For instance, it can be utilized to synthesize 4-(4-methoxy-2,3,6-trimethylphenyl)-3-buten-2-one, a key intermediate in the production of etretinate, a potent antipsoriatic drug. The synthesis involves acylation, ozonolysis, and several other steps, ultimately leading to the desired arylbutanone derivative. For a detailed synthetic route, refer to this .
Q3: Does this compound participate in photoinduced electron transfer reactions?
A3: Studies show that this compound acts as an electron donor in photoinduced electron transfer (ET) reactions with 2-nitrofluorene acting as the electron acceptor []. This interaction was observed in both polar (acetonitrile) and nonpolar (cyclohexane) solvents. The research suggests that this ET process occurs within the Marcus inverted region and might happen concurrently with a Forster's type singlet-singlet energy transfer process. This provides a comprehensive look at the study.
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